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Compound of Interest

(1S,2R)-1,2-dihydronaphthalene-
1,2-diol

Cat. No.: B123602

Compound Name:

An In-depth Technical Guide on (1S,2R)-1,2-Dihydronaphthalene-1,2-diol

Disclaimer: This document provides a comprehensive overview of (1S,2R)-1,2-
dihydronaphthalene-1,2-diol based on available scientific literature. However, specific
detailed experimental protocols for its synthesis with corresponding quantitative data and in-
depth biological activity studies for this particular enantiomer are not readily available in the
public domain. The information presented herein is for research and informational purposes
only.

Introduction

(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is a chiral cis-diol derivative of dihydronaphthalene.
It is recognized primarily as a metabolite in the biodegradation of naphthalene, a polycyclic
aromatic hydrocarbon (PAH). This compound is the enantiomer of the more extensively studied
(+)-(1R,2S)-1,2-dihydronaphthalene-1,2-diol, a key intermediate in the bacterial degradation of
naphthalene.[1] Understanding the properties, synthesis, and biological role of specific
stereoisomers like (1S,2R)-1,2-dihydronaphthalene-1,2-diol is crucial for toxicology,
bioremediation, and drug development.

Chemical and Physical Properties

The fundamental chemical and physical properties of (1S,2R)-1,2-dihydronaphthalene-1,2-
diol are summarized in the table below. These properties are primarily computed from its
chemical structure.
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Property Value Source

Molecular Formula C10H1002 [1]

Molecular Weight 162.18 g/mol [1]
(1S,2R)-1,2-

IUPAC Name _ _ [1]
dihydronaphthalene-1,2-diol

CAS Number 31966-70-8 [1]

Appearance Off-White Solid (predicted)

Stereochemistry cis-(1S,2R) [1]
QPUHWUSUBHNZCG-

INChl Key [1]

ZJUUUORDSA-N

C1=CC=C2--INVALID-LINK--
SMILES [1]
0">C@@HO

Metabolic Pathways

(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is an intermediate in the metabolism of naphthalene
in various organisms. The metabolic pathways differ between microorganisms and mammals.

Bacterial Metabolism of Naphthalene

In many soil bacteria, such as Pseudomonas species, naphthalene is catabolized through a
series of enzymatic reactions. The initial step is the dioxygenation of naphthalene by
naphthalene 1,2-dioxygenase (NDO) to form (+)-cis-(1R,2S)-dihydroxy-1,2-
dihydronaphthalene. While this is the more commonly studied pathway, the formation of the
(1S,2R) enantiomer can also occur, depending on the specific microorganism and its enzymatic
machinery. This cis-dihydrodiol is then further metabolized.
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Caption: Bacterial degradation pathway of naphthalene.

Mammalian Metabolism of Naphthalene

In mammals, the metabolism of naphthalene is primarily carried out by cytochrome P450 (CYP)
enzymes in the liver and other tissues.[2][3] This process is initiated by the formation of an
unstable naphthalene-1,2-epoxide. This epoxide can then be detoxified through several
pathways, including enzymatic hydrolysis by epoxide hydrolase to form a trans-1,2-dihydro-1,2-
naphthalenediol, or conjugation with glutathione (GSH). Non-enzymatic rearrangement of the
epoxide can lead to the formation of 1-naphthol and 2-naphthol.[4][5] The formation of cis-diols

is not a major pathway in mammalian metabolism.
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Caption: Mammalian metabolism of naphthalene.

Synthesis Approaches

The enantioselective synthesis of cis-1,2-diols is a significant challenge in organic chemistry.
While a specific, detailed experimental protocol for the synthesis of (1S,2R)-1,2-
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dihydronaphthalene-1,2-diol is not readily available in the reviewed literature, several general

strategies can be considered.

Chemoenzymatic Synthesis

This approach utilizes enzymes to perform stereoselective transformations. The most direct

route would involve the use of a naphthalene 1,2-dioxygenase (NDO) that selectively produces

the (1S,2R) enantiomer. While the NDO from Pseudomonas putida is known to produce the

(1R,2S) enantiomer, other microbial sources or genetically engineered enzymes could

potentially yield the desired (1S,2R) isomer.

General Experimental Workflow for Chemoenzymatic Synthesis:

Cultivation of Microorganism: A suitable microorganism expressing the desired dioxygenase
is cultured in a bioreactor.

Induction of Enzyme Expression: The expression of the dioxygenase is induced, often by
adding a small amount of the substrate (naphthalene) or a related inducer.

Biotransformation: Naphthalene is added to the culture, and the biotransformation to the cis-
dihydrodiol is allowed to proceed.

Extraction: The product is extracted from the culture medium, typically using an organic
solvent.

Purification: The extracted product is purified using chromatographic techniques, such as
column chromatography or high-performance liquid chromatography (HPLC).

Chiral Analysis: The enantiomeric excess of the product is determined using chiral HPLC or
a similar technique.
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Caption: General workflow for chemoenzymatic synthesis.
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Asymmetric Chemical Synthesis

Asymmetric dihydroxylation is a powerful method for the synthesis of chiral diols. The
Sharpless Asymmetric Dihydroxylation, for example, uses osmium tetroxide in the presence of
a chiral ligand to achieve high enantioselectivity. By selecting the appropriate chiral ligand
(derivatives of dihydroquinine or dihydroquinidine), it is possible to control the facial selectivity
of the dihydroxylation and obtain the desired enantiomer. Applying this to a suitable precursor,
such as 1,2-dihydronaphthalene, could potentially yield the target molecule. However, specific
conditions and outcomes for this particular transformation are not detailed in the available
literature.

Biological Activity

The primary known biological role of (1S,2R)-1,2-dihydronaphthalene-1,2-diol is as a
metabolic intermediate in the degradation of naphthalene. Specific biological activities or
signaling pathway interactions of this particular enantiomer have not been extensively studied
or reported. Its enantiomer, (+)-(1R,2S)-1,2-dihydronaphthalene-1,2-diol, is a known substrate
for further enzymatic reactions in bacterial degradation pathways. It is plausible that the
(1S,2R) enantiomer could interact differently with downstream enzymes, potentially leading to
the accumulation of specific metabolites or exhibiting different toxicological profiles. However,
without specific studies, this remains speculative.

Conclusion

(1S,2R)-1,2-Dihydronaphthalene-1,2-diol is a chiral metabolite of naphthalene with defined
chemical properties. Its primary significance lies in the context of microbial metabolism of
PAHs. While general synthetic strategies for chiral cis-diols are well-established, a detailed,
reproducible experimental protocol for the specific synthesis of the (1S,2R) enantiomer, along
with comprehensive quantitative and spectroscopic data, is not readily available in the
surveyed literature. Further research is needed to fully elucidate the specific biological activities
of this enantiomer and to develop targeted synthetic and purification protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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